1-(4-fluorophenyl)-4-(1-(3-(o-tolyloxy)propyl)-1H-benzo[d]imidazol-2-yl)pyrrolidin-2-one

• IUPAC Name: 1-(4-fluorophenyl)-4-[1-[3-(2-methylphenoxy)propyl]benzimidazol-2-yl]pyrrolidin-2-one
• InChI: InChI=1S/C27H26FN3O2/c1-19-7-2-5-10-25(19)33-16-6-15-30-24-9-4-3-8-23(24)29-27(30)20-17-26(32)31(18-20)22-13-11-21(28)12-14-22/h2-5,7-14,20H,6,15-18H2,1H3
• InChI Key: OVTDBRDJLZAYPV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1OCCCN2C3=CC=CC=C3N=C2C4CC(=O)N(C4)C5=CC=C(C=C5)F
• Molecular Formula: C27H26FN3O2
• Molecular Weight: 443.5 g/mol

Description

1-(4-fluorophenyl)-4-(1-(3-(o-tolyloxy)propyl)-1H-benzo[d]imidazol-2-yl)pyrrolidin-2-one is a useful research compound. Its molecular formula is C27H26FN3O2 and its molecular weight is 443.522. The purity is usually 95%.
BenchChem offers high-quality 1-(4-fluorophenyl)-4-(1-(3-(o-tolyloxy)propyl)-1H-benzo[d]imidazol-2-yl)pyrrolidin-2-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(4-fluorophenyl)-4-(1-(3-(o-tolyloxy)propyl)-1H-benzo[d]imidazol-2-yl)pyrrolidin-2-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antibacterial and Antifungal Activity

• Derivatives of this compound have shown promising results in antibacterial activity against various Gram-positive and Gram-negative bacterial strains, such as Bacillus subtilis, Staphylococcus aureus, Salmonella typhimurium, and Escherichia coli. These compounds also exhibited antifungal activity against strains like Penicillium expansum and Botryodiplodia theobromae (Patel & Patel, 2015).

• Similar derivatives have been synthesized using microwave-assisted synthesis, demonstrating moderate antibacterial activity against both gram-positive and gram-negative bacterial strains (Darekar et al., 2020).

Potential Anti-Alzheimer's Agents

• N-benzylated derivatives related to this compound were evaluated for anti-Alzheimer's activity. These analogs were designed based on the lead compound donepezil, a major drug for Alzheimer's disease management. Some of the synthesized compounds showed excellent anti-Alzheimer's profiles in both in-vivo and in-vitro evaluations (Gupta et al., 2020).

Crystal Structural Analysis

• Crystal structure studies of related compounds have provided insights into molecular conformations and interactions. For instance, studies have shown how the imidazole ring in similar compounds makes dihedral angles with other molecular components, revealing details about molecular geometry and potential interactions (Ziegler et al., 2009).

Antifungal Applications

• Imidazole-containing compounds, related to the chemical structure , have shown effectiveness against pathogenic fungi like Aspergillus fumigatus. These findings are significant for developing treatments against pulmonary aspergillosis and other fungal infections (Takaki & Ashburn, 2022).